Cas no 2172072-03-4 (1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one)
1-(3-(Butan-2-yl)-1-ethyl-1H-pyrazol-5-yl)ethan-1-one is a pyrazole-based organic compound with potential applications in pharmaceutical and agrochemical research. Its structure features a substituted pyrazole core, offering versatility for further functionalization. The presence of an ethyl group at the 1-position and a butan-2-yl substituent at the 3-position enhances steric and electronic properties, which may influence reactivity and binding affinity in target interactions. The acetyl moiety at the 5-position provides a reactive site for derivatization, making it a useful intermediate in synthetic chemistry. This compound is of interest due to its potential role in developing biologically active molecules, particularly in medicinal chemistry and crop protection applications.
2172072-03-4 structure
Product Name:1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one
CAS No:2172072-03-4
MF:C11H18N2O
MW:194.273422718048
CID:5899137
PubChem ID:165588507
Update Time:2025-06-28
1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one
- 1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one
- 2172072-03-4
- EN300-1617212
-
- Inchi: 1S/C11H18N2O/c1-5-8(3)10-7-11(9(4)14)13(6-2)12-10/h7-8H,5-6H2,1-4H3
- InChI Key: DDYCPXCGAQCCAC-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CC(C(C)CC)=NN1CC
Computed Properties
- Exact Mass: 194.141913202g/mol
- Monoisotopic Mass: 194.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.9Ų
1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1617212-0.05g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 0.05g |
$768.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-0.1g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 0.1g |
$804.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-0.25g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 0.25g |
$840.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-0.5g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 0.5g |
$877.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-1.0g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 1g |
$914.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-2.5g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 2.5g |
$1791.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-5.0g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 5g |
$2650.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-10.0g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 10g |
$3929.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-50mg |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 50mg |
$768.0 | 2023-09-23 | ||
| Enamine | EN300-1617212-100mg |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 100mg |
$804.0 | 2023-09-23 |
1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
2172072-03-4 (1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk